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Compound of Interest

Compound Name: 4-(Phenylazo)-1-naphthol

Cat. No.: B1615267

Technical Guide: 4-(Phenylazo)-1-naphthol

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 4-(Phenylazo)-1-naphthol, a versatile azo dye.

Core Chemical Data

The fundamental molecular properties of 4-(Phenylazo)-1-naphthol are summarized below.
This data is essential for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value Citations
Molecular Formula C16H12N20 [A1[21031[41[5]
Molecular Weight 248.28 g/mol [L1121[31[41[5]
IUPAC Name j:f)?henyldiazenyl)naphthalen- Be

CAS Number 3651-02-3 [1][2][3][5]

Dark red to light brown
Appearance _ [51[6]
crystalline powder
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Synthesis of 4-(Phenylazo)-1-naphthol

The synthesis of 4-(Phenylazo)-1-naphthol is a classic example of an azo coupling reaction.
The process involves two main stages: the diazotization of an aromatic amine (aniline) and the
subsequent coupling with an activated aromatic compound (1-naphthol).

Experimental Protocol: Azo Coupling Reaction

o Diazotization of Aniline: Aniline is treated with sodium nitrite in an acidic medium (typically
hydrochloric acid) at low temperatures (0-5 °C). The nitrous acid, formed in situ, reacts with
aniline to produce a diazonium salt (benzenediazonium chloride). Maintaining a low
temperature is critical to prevent the decomposition of the unstable diazonium salt.

e Azo Coupling: The benzenediazonium salt solution is then slowly added to a solution of 1-
naphthol dissolved in an alkaline medium (e.g., sodium hydroxide solution). The alkaline
conditions activate the naphthol ring for electrophilic attack by the diazonium ion. The
coupling occurs at the para position to the hydroxyl group, yielding 4-(Phenylazo)-1-
naphthol as a colored precipitate.

« |solation and Purification: The resulting precipitate is collected by filtration, washed with
water to remove unreacted reagents and salts, and can be further purified by recrystallization
from a suitable solvent such as ethanol.

Below is a diagram illustrating the synthetic workflow for 4-(Phenylazo)-1-naphthol.
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Diazotization

Aniline Sodium Nitrite (NaNO2) HCI (0-5 °C)

+ NaNO:z + HCl

Benzenediazonium Chloride

Azo Coupling

1-Naphthol

+|Benzenediagonium Ghloride

4-(Phenylazo)-1-naphthol

Click to download full resolution via product page
Synthesis of 4-(Phenylazo)-1-naphthol.

Physicochemical Properties and Applications

Solubility and Physical State

4-(Phenylazo)-1-naphthol is a solid, appearing as an orange-yellow to dark red or brown
crystalline powder.[5][6] It is poorly soluble in water but demonstrates solubility in organic
solvents such as ethanol, acetone, and ethyl acetate, and is slightly soluble in benzene.[1][5][6]

Applications in Research and Industry

Due to its distinct color and chemical properties, 4-(Phenylazo)-1-naphthol has found
applications in several areas:
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» Dyeing: It is utilized as a dye for various materials, including textiles, leather, paper, oils, and
paraffin wax, imparting an orange-yellow or brown color.[1][6][7]

e Analytical Reagent: In analytical chemistry, it can be employed as an indicator.[6] It also
serves as a reagent for the detection of certain metal cations, such as aluminum, cobalt, and
iron.[6]

Safety Considerations

While generally stable, 4-(Phenylazo)-1-naphthol may cause irritation to the skin and eyes
upon contact.[6] It is advisable to handle the compound with appropriate personal protective
equipment, including gloves and safety goggles.[6] The compound should be stored in a cool,
dry place, away from sources of heat.[6] Under alkaline conditions, it is prone to
decomposition.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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